![molecular formula C17H17N3O B2391182 N-(1-cyanopropyl)-2-cyclopropylquinoline-4-carboxamide CAS No. 1311636-72-2](/img/structure/B2391182.png)
N-(1-cyanopropyl)-2-cyclopropylquinoline-4-carboxamide
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Overview
Description
N-(1-cyanopropyl)-2-cyclopropylquinoline-4-carboxamide, also known as CPQ or CPQC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-(1-cyanopropyl)-2-cyclopropylquinoline-4-carboxamide exerts its biological effects by binding to and inhibiting the activity of a protein called heat shock protein 90 (Hsp90). Hsp90 is a chaperone protein that is involved in the folding and stabilization of many proteins involved in cell signaling pathways. By inhibiting Hsp90, this compound disrupts these signaling pathways, leading to the anti-cancer and anti-inflammatory effects observed in studies.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-cyanopropyl)-2-cyclopropylquinoline-4-carboxamide in lab experiments is its specificity for Hsp90. This allows researchers to study the effects of Hsp90 inhibition without affecting other cellular processes. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-(1-cyanopropyl)-2-cyclopropylquinoline-4-carboxamide. One area of interest is the development of more potent and selective Hsp90 inhibitors based on the structure of this compound. Another area of interest is the investigation of this compound's potential use in combination with other anti-cancer or anti-inflammatory agents. Finally, research on the potential use of this compound in other neurological disorders, such as Parkinson's disease, is also of interest.
Synthesis Methods
The synthesis of N-(1-cyanopropyl)-2-cyclopropylquinoline-4-carboxamide involves the reaction of 2-cyclopropyl-4-aminobenzoic acid with acrylonitrile. The resulting product is then subjected to a series of reactions, including reduction and cyclization, to yield this compound. The synthesis method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N-(1-cyanopropyl)-2-cyclopropylquinoline-4-carboxamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that this compound has anti-cancer properties by inhibiting the growth and proliferation of cancer cells. This compound has also been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines. In addition, this compound has been studied for its potential use in treating neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
N-(1-cyanopropyl)-2-cyclopropylquinoline-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-2-12(10-18)19-17(21)14-9-16(11-7-8-11)20-15-6-4-3-5-13(14)15/h3-6,9,11-12H,2,7-8H2,1H3,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFRVEKXGWINITC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C#N)NC(=O)C1=CC(=NC2=CC=CC=C21)C3CC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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